Sch 58261
Sch 58261
LSM-3822 is a member of triazolopyrimidines.
Brand Name:
Vulcanchem
CAS No.:
160098-96-4
VCID:
VC0542797
InChI:
InChI=1S/C18H15N7O/c19-18-22-16-13(11-20-24(16)9-8-12-5-2-1-3-6-12)17-21-15(23-25(17)18)14-7-4-10-26-14/h1-7,10-11H,8-9H2,(H2,19,22)
SMILES:
C1=CC=C(C=C1)CCN2C3=C(C=N2)C4=NC(=NN4C(=N3)N)C5=CC=CO5
Molecular Formula:
C18H15N7O
Molecular Weight:
345.4 g/mol
Sch 58261
CAS No.: 160098-96-4
Cat. No.: VC0542797
Molecular Formula: C18H15N7O
Molecular Weight: 345.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | LSM-3822 is a member of triazolopyrimidines. |
|---|---|
| CAS No. | 160098-96-4 |
| Molecular Formula | C18H15N7O |
| Molecular Weight | 345.4 g/mol |
| IUPAC Name | 4-(furan-2-yl)-10-(2-phenylethyl)-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-7-amine |
| Standard InChI | InChI=1S/C18H15N7O/c19-18-22-16-13(11-20-24(16)9-8-12-5-2-1-3-6-12)17-21-15(23-25(17)18)14-7-4-10-26-14/h1-7,10-11H,8-9H2,(H2,19,22) |
| Standard InChI Key | UTLPKQYUXOEJIL-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CCN2C3=C(C=N2)C4=NC(=NN4C(=N3)N)C5=CC=CO5 |
| Canonical SMILES | C1=CC=C(C=C1)CCN2C3=C(C=N2)C4=NC(=NN4C(=N3)N)C5=CC=CO5 |
| Appearance | Solid powder |
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